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Compound of Interest

1-Butyl-4-methylpyridinium
Compound Name:
bromide

cat. No.: B1282772

Technical Guide: 1-Butyl-4-methylpyridinium
Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Butyl-4-methylpyridinium
bromide ([B4MPy]Br), including its safety data, handling precautions, and known
physicochemical properties. The information is intended for professionals in research and
development who may be working with this ionic liquid.

Chemical Identity and Properties

1-Butyl-4-methylpyridinium bromide is a pyridinium-based ionic liquid. lonic liquids are salts
that are liquid at or near room temperature and are of interest for their low volatility, high
thermal stability, and tunable properties.[1][2]

Physicochemical Data

The following table summarizes the available quantitative data for 1-Butyl-4-methylpyridinium
bromide. It should be noted that comprehensive experimental data for properties such as
viscosity and conductivity are not readily available in the public domain for this specific salt.
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Property Value Source(s)

Molecular Formula C10H16BrN [3114]

Molecular Weight 230.14 g/mol [3]

CAS Number 65350-59-6 [3]

Appearance White to yellow to orange 5]
powder/crystal

Melting Point 118 °C [6]

135.0-139.0°C [5]

Density 1.556 g/cm3 [6]

Note: The discrepancy in reported melting points may be due to different measurement
conditions or purities.

Synonyms

Common synonyms for 1-Butyl-4-methylpyridinium bromide include:
e N-butyl-4-methylpyridinium bromide[3]

 1-butyl-4-picolinium bromide[3]

Safety and Hazard Information

Based on aggregated GHS data, 1-Butyl-4-methylpyridinium bromide is classified as an
irritant.[3] The toxicological properties have not been thoroughly investigated.[7]

GHS Hazard Classification
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Hazard Class Category GHS Code Description
Skin Causes skin
: I 2 H315 o
Corrosion/Irritation irritation[3]
Serious Eye Causes serious eye
o 2 H319 o
Damage/Eye Irritation irritation[3]
Specific Target Organ ]
o ) May cause respiratory
Toxicity (Single 3 H335 T
irritation[3]
Exposure)

Handling Precautions and Personal Protective

Equipment (PPE)

Proper handling of 1-Butyl-4-methylpyridinium bromide is crucial to minimize exposure and

ensure laboratory safety.
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Safe Handling Workflow for 1-Butyl-4-methylpyridinium Bromide

Preparation

Conduct Risk Assessment

:

Review Safety Data Sheet (SDS)

\ 4

Don Personal Protective Equipment (PPE)
- Safety glasses/goggles
- Lab coat
- Nitrile gloves

l

Ensure adequate ventilation
(e.g., fume hood)

roceed to handling

Handling

Weigh in a contained manner
(e.g., weighing boat)

\ 4

Transfer carefully to reaction vessel

fter use

ost-Handling & Disposal

Avoid creating and inhaling dust Avoid contact with skin and eyes Decontaminate work surfaces

l

Dispose of waste in sealed,
labeled containers

:

Wash hands thoroughly

Click to download full resolution via product page

Safe Handling Workflow
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First Aid Measures

Exposure Route First Aid Procedure

Move the exposed person to fresh air at once. If
Inhalation respiratory problems occur, provide artificial

respiration or oxygen. Get medical attention.[7]

Wash the skin immediately with soap and water.
) Remove contaminated clothing and wash it
Skin Contact Lo
before reuse. If skin irritation occurs, get

medical advice/attention.[7]

Promptly wash eyes with plenty of water while
lifting the eyelids. Continue to rinse for at least

Eye Contact 15 minutes. Remove contact lenses if present
and easy to do. Get medical attention

immediately.[7]

Immediately rinse mouth and provide fresh air.
Ingestion Do not induce vomiting. Get medical attention

immediately.[7]

Firefighting and Spill Procedures

o Extinguishing Media: Use water spray, fog or mist, carbon dioxide (COz), or dry chemicals.[7]

» Firefighting Precautions: Wear a self-contained breathing apparatus as combustion may
produce hazardous fumes.[7]

o Spill Cleanup: Avoid dust formation. Collect and dispose of in sealed containers. Ventilate the
area. Avoid washing into water courses.[7]

Experimental Protocols
Synthesis of 1-Butyl-4-methylpyridinium Bromide

A detailed, peer-reviewed experimental protocol for the synthesis of 1-Butyl-4-
methylpyridinium bromide is not readily available. However, a general method for the
synthesis of 1-alkyl-4-methylpyridinium halides involves the direct alkylation of 4-methylpyridine
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with a 1-haloalkane. The following is a plausible experimental workflow based on this general
procedure.

Plausible Synthesis Workflow for 1-Butyl-4-methylpyridinium Bromide

Reaction Setup

Combine 4-methylpyridine and
1-bromobutane (excess)
in a suitable solvent (e.g., toluene)

'

Heat the mixture under reflux
for an extended period (e.g., 24-72 hours)
under an inert atmosphere (e.g., Argon)

eaction completion

Workup and Purification

Cool the reaction mixture to
room temperature

i

Isolate the precipitated product
(e.g., by filtration or decantation)

'

Wash the crude product repeatedly
with a non-polar solvent (e.g., ethyl acetate)
to remove unreacted starting materials

;

Dry the purified product under vacuum

inal product

Characterization

Confirm structure and purity
(e.g., NMR, HPLC, melting point)
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Synthesis Workflow

Applications and Biological Activity
Potential Applications

As an ionic liquid, 1-Butyl-4-methylpyridinium bromide has potential applications in several
fields:

o Green Chemistry: It can be used as a recyclable, non-volatile solvent and catalyst in organic
synthesis, offering a more environmentally friendly alternative to traditional volatile organic
solvents.[1][5]

o Electrochemistry: Its ionic nature and potential for high ionic conductivity make it a candidate
for use as an electrolyte in batteries and supercapacitors.[1]

o Pharmaceutical Applications: There is interest in exploring its use in drug delivery systems,
potentially to enhance the solubility and bioavailability of poorly soluble drugs.[5]

Biological Activity and Signaling Pathways

There is currently a lack of specific information in the scientific literature regarding the biological
activity and any associated signaling pathways for 1-Butyl-4-methylpyridinium bromide.
General toxicology studies on some ionic liquids have been conducted, but detailed
mechanistic studies on this particular compound are not publicly available. Professionals are
advised to handle this compound with care, assuming it may have uncharacterized biological
effects.

Storage and Disposal

» Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed and
protect from moisture.[7]

» Disposal: Dispose of in accordance with local, state, and federal regulations. Contact a
licensed professional waste disposal service.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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